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Acalisib Kinase Selectivity Profile

Acalisib is characterized as a second-generation, potent, and highly selective inhibitor of the

phosphoinositide 3-kinase delta (PI3Kδ) isoform [1] [2]. The table below summarizes its published

selectivity data against Class I PI3K isoforms.

Kinase
Isoform

IC₅₀ Value
(nM)

Primary Expression & Role

PI3Kδ
(p110δ)

12.7 nM [1]

[3]

Primarily in leukocytes; key role in B-cell receptor signaling,

proliferation, and survival [3].

PI3Kγ
(p110γ)

1389 nM [3] Primarily in leukocytes; involved in inflammatory signaling.

PI3Kβ
(p110β)

3377 nM [3] Ubiquitously expressed.

PI3Kα
(p110α)

5441 nM [3] Ubiquitously expressed; frequently mutated in cancers.

The high selectivity of Acalisib was further confirmed in a human basophil activation assay, where it

suppressed IgE receptor I (FcεRI) PI3Kδ-mediated CD63 expression with an EC₅₀ of 14 nM. Importantly, no
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binding to other kinases was observed even at a high concentration of 10 µM [1] [2].

Experimental Protocol for Kinase Profiling

The search results describe two primary methodologies for conducting broad kinase panel screening, which

are relevant for understanding how such selectivity data is typically generated.

Radiometric Assay (HotSpot & ³³PanQinase): This method is based on the transfer of the gamma-

phosphate of ATP to a kinase substrate.

Procedure: Kinase reactions are performed using ³³P-labelled ATP. The phosphorylated

substrates are then captured and detected. In the HotSpot assay, this is done by spotting the
reaction mix on a filter membrane. In the ³³PanQinase assay, reactions are performed in

ScintiPlate microtiter plates coated with scintillant for direct detection [4].
Application: This robust method is suitable for profiling inhibitors against hundreds of wild-type

kinases to determine IC₅₀ values and assess selectivity [4].

Probe Displacement Assay (HTRF): This is a non-radiometric, homogeneous assay technology.

Procedure: The assay relies on fluorescence resonance energy transfer (FRET). A target
kinase is bound by antibodies coupled to a donor fluorophore and a probe coupled to an

acceptor fluorophore. When the inhibitor compound competes with the probe for binding to the
kinase, it causes a decrease in the FRET signal, which is quantifiable [4].

Application: This method is also used for high-throughput kinase inhibitor screening and
profiling [4].

The following diagram illustrates the logical workflow of a kinase inhibitor screening and validation process

that incorporates these methods.
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Research Implications and Future Directions

The available data strongly positions Acalisib as a highly selective PI3Kδ inhibitor. This property is crucial

for its clinical development in lymphoid malignancies like Chronic Lymphocytic Leukemia (CLL) and B-

cell lymphomas, as it may help mitigate off-target toxicities [1]. The phase 1b study confirmed its clinical

activity, particularly in CLL patients [1] [2].

Future research could be significantly enhanced by:

Broad Kinome Screening: Profiling Acalisib against a comprehensive panel of 400+ kinases to
definitively rule out off-target effects and fully understand its selectivity [4] [5].

Functional Profiling in Cells: As demonstrated in other studies, combining biochemical data with
functional ex vivo testing in patient-derived cells can help stratify responders, identify novel treatment

vulnerabilities, and rationalize combination therapies [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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